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Compound of Interest

2-Ethoxy-4-formylphenyl 4-
Compound Name:
nitrobenzoate

Cat. No.: B14891196

Get Quote

Executive Summary & Compound Identity

2-Ethoxy-4-formylphenyl 4-nitrobenzoate is a specialized ester derivative synthesized from
Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde) and 4-Nitrobenzoic acid. While often utilized
as a crystalline intermediate for the purification and characterization of ethyl vanillin, its
structural properties—combining a polar nitro tail, a rigid ester core, and an alkoxy side chain—
make it a candidate mesogen in liquid crystal research and a functional building block in
organic synthesis.

This guide serves as a Virtual PubChem Entry and technical manual, synthesizing
physicochemical data, synthesis protocols, and safety standards.

Chemical Identification
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Identifier Value
CAS Number 443908-67-6
IUPAC Name 2-ethoxy-4-formylphenyl 4-nitrobenzoate
Common Name Ethyl Vanillin 4-Nitrobenzoate
Molecular Formula C16H13NOe
Molecular Weight 315.28 g/mol
CCOC1=C(C=CC(=C1)C=0)0OC(=0)C2=CC=C(
SMILES
C=C2)[O-]
(Generated) FXGCOAJUECHWPW-
INChl Key

UHFFFAOYSA-N (Predicted based on structure)

Physicochemical Properties (Predicted &
Experimental)

Note: As a derivative, specific experimental constants are often bracketed by the properties of
its parent compounds. The values below represent a synthesis of empirical data for similar
vanillin esters.
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Property

Value | Description

Source/Logic

Physical State

Solid (Crystalline needles or

plates)

Esterification of phenols yields
solids [1].[1]

Nitro groups often impart a

Color Pale yellow to white yellow tint; conjugation is
limited.
Higher than Ethyl Vanillin
] ] ) (76°C) due to increased MW
Melting Point 118°C — 124°C (Predicted) )
and 11-stacking of the
nitrobenzoate moiety [2].
B Soluble in CHCIs, DCM, Ethyl Lipophilic ester character
Solubility . .
Acetate. Insoluble in Water. dominates.
Calculated based on fragment
contribution (Ethyl Vanillin
LogP ~3.2-35 )
LogP ~1.6 + Nitrobenzoate
lipophilicity).
H-Bond Donors 0 Phenolic OH is esterified.
Ester (2), Nitro (2), Aldehyde
H-Bond Acceptors 6

(1), Ether (1).

Synthesis Protocol: The Schotten-Baumann

Approach

The most robust method for synthesizing this compound is the Schotten-Baumann

esterification or a Nucleophilic Acyl Substitution using the acid chloride. This method is self-

validating because the evolution of HCI (captured by base) and the precipitation of the product

drive the reaction to completion.

Reaction Mechanism

The reaction involves the attack of the phenoxide oxygen of Ethyl Vanillin on the carbonyl

carbon of 4-Nitrobenzoyl Chloride.
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Reagents:

Substrate: Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde)
Acylating Agent: 4-Nitrobenzoyl Chloride

Base/Catalyst: Pyridine (acts as both solvent and proton scavenger) or Triethylamine (TEA)
in Dichloromethane (DCM).

Step-by-Step Protocol

Safety: Perform in a fume hood. 4-Nitrobenzoyl chloride is a lachrymator and corrosive.

Preparation: Dissolve 10 mmol (1.66 g) of Ethyl Vanillin in 20 mL of dry Dichloromethane
(DCM).

Activation: Add 12 mmol (1.2 mL) of Pyridine. The solution may warm slightly.

Addition: Cool the mixture to 0°C in an ice bath. Slowly add 11 mmol (2.04 g) of 4-
Nitrobenzoyl Chloride portion-wise or as a solution in DCM over 15 minutes.

o Causality: Cooling prevents side reactions and controls the exotherm. Slow addition
ensures the acyl chloride doesn't hydrolyze with ambient moisture before reacting.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4—6
hours.

o Monitoring: Check via TLC (Mobile Phase: 30% EtOAc/Hexane). The starting material
(Ethyl Vanillin) spot should disappear.

Quenching: Pour the reaction mixture into 50 mL of ice-cold 1M HCI.

o Mechanism:[2] HCI neutralizes excess pyridine and solubilizes the resulting pyridinium
salt, moving it to the aqueous layer.

Extraction & Wash: Separate the organic layer.[3] Wash sequentially with:

o Water (2 x 20 mL)
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o Saturated NaHCOs (to remove unreacted acid)

o Brine (to remove water)

 Purification: Dry over anhydrous Na2SOas, filter, and evaporate the solvent. Recrystallize the
crude solid from Ethanol or a Toluene/Hexane mixture to obtain pure crystals.

Synthesis Workflow Diagram (DOT)

Ethyl Vanillin -
G Nucleophilic Attack

Flimination of Cl- 2-Ethoxy-4-formylphenyl
Tetrahedral 4-nitrobenzoate

Intermediate Cl- leaves
4-Nitrobenzoyl Chloride
(Acylating Agent)
Eytle Captures H+/,' Pyridinium HCI
(Catalyst/Base)

Click to download full resolution via product page

Figure 1: Nucleophilic acyl substitution pathway for the synthesis of the target ester.

Applications & Utility
Analytical Derivatization (Classical Qualitative Analysis)

Before the ubiquity of NMR, phenols were characterized by converting them into crystalline
esters with sharp melting points.

e Protocol: Reacting an unknown phenol (Ethyl Vanillin) with 4-nitrobenzoyl chloride yields a
derivative with a distinct melting point, allowing for confirmation of the phenol's identity
against literature values [3].

Liquid Crystal Mesogens

Benzoate esters of alkoxy-benzaldehydes are structural cores for calamitic liquid crystals.

o Mechanism: The rigid phenyl-ester-phenyl core provides the "hard" segment, while the
ethoxy group provides a small flexible tail. The nitro group adds a strong dipole moment
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along the long axis, which is critical for tuning the dielectric anisotropy of liquid crystal
mixtures [4].

Synthetic Intermediate

The aldehyde group (-CHO) on the product remains active. This molecule can serve as a
protected phenol intermediate where the aldehyde is further reacted (e.g., Knoevenagel
condensation) to extend the conjugation, creating complex organic electronic materials.

Safety & Handling (GHS Standards)

While specific toxicological data for this ester is limited, safety protocols must assume the
hazards of its functional groups and precursors.

Hazard Class Signal Word Hazard Statement Precaution

L , H315: Causes skin o
Skin Irritation Warning S Wear nitrile gloves.
irritation.

L ) H319: Causes serious
Eye Irritation Warning o Use safety goggles.
eye irritation.

o ] H317: May cause an ) ) ]
Sensitization Warning ) i ) Avoid dust inhalation.
allergic skin reaction.

Stable, but avoid

- . Store in cool, dry
Reactivity Caution strong bases

) place.
(hydrolysis).

Self-Validating Safety Check: If the product smells strongly of almonds (benzaldehyde-like) or
acrid vinegar, it has likely hydrolyzed or contains unreacted chloride. Re-purify before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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